Cas no 68512-10-7 ((2E)-4-(hexyloxy)-4-oxobut-2-enoic acid)

(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid structure
68512-10-7 structure
Product Name:(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid
CAS No:68512-10-7
MF:C10H16O4
MW:200.231643676758
CID:1728426
PubChem ID:5816396
Update Time:2025-04-21

(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-4-(hexyloxy)-4-oxobut-2-enoic acid
    • (E)-4-hexoxy-4-oxobut-2-enoic acid
    • (2E)-4-(HEXYLOXY)-4-OXO-2-BUTENOIC ACID
    • RNERBJNDXXEXTK-VOTSOKGWSA-N
    • BDBM50342421
    • CHEMBL1771642
    • 68512-10-7
    • SCHEMBL981514
    • SCHEMBL1419926
    • Inchi: 1S/C10H16O4/c1-2-3-4-5-8-14-10(13)7-6-9(11)12/h6-7H,2-5,8H2,1H3,(H,11,12)/b7-6+
    • InChI Key: RNERBJNDXXEXTK-VOTSOKGWSA-N
    • SMILES: O(C(/C=C/C(=O)O)=O)CCCCCC

Computed Properties

  • Exact Mass: 200.10488
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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